2-[(2-Furanylmethylthio)methyl]imidazo[1,2-a]pyrimidine
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Overview
Description
2-[(2-furanylmethylthio)methyl]imidazo[1,2-a]pyrimidine is an imidazopyrimidine.
Scientific Research Applications
Synthesis of Derivatives
- Imidazo[1,2-a]pyrimidine derivatives have been synthesized from 2-aminopyrimidines with methyl aryl ketones and halogens, leading to the formation of bromo- and dibromo-substituted derivatives (Kochergin et al., 2000).
Antitumor Activity and Docking Analysis
- Research has reported the synthesis and antitumor activity of amino derivatives of imidazo[1,2-a]pyrimidines, indicating that some synthesized compounds showed pronounced antitumor activity. The activity depended mostly on the nature of the amine fragments (Sirakanyan et al., 2019).
Synthetic Approaches and Functionalizations
- Imidazo[1,2-a]pyrimidine has seen significant attention in synthetic chemistry through various methodologies, including multicomponent reactions and intramolecular cyclizations. This emphasizes its potential in new chemosynthetic strategies and drug development (Goel et al., 2015).
Chemical-Genetic Profiling
- Imidazo[1,2-a]pyrimidines have been shown to target essential, conserved cellular processes. Two closely related compounds demonstrated different mechanisms of action in vivo, one acting by disrupting mitochondria and the other as a DNA poison (Yu et al., 2008).
Anti-Inflammatory Activity
- Some imidazo[1,2-a]pyrimidine derivatives have been designed and synthesized, showing anti-inflammatory activities with COX-2 selectivity to some extent (Zhou et al., 2008).
Antimicrobial Activity
- Certain 5-substituted and 5,7-disubstituted imidazo[1,2-a]pyrimidines have shown significant in vitro antimicrobial activity against various microorganisms (Revanker et al., 1975).
properties
Product Name |
2-[(2-Furanylmethylthio)methyl]imidazo[1,2-a]pyrimidine |
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Molecular Formula |
C12H11N3OS |
Molecular Weight |
245.3 g/mol |
IUPAC Name |
2-(furan-2-ylmethylsulfanylmethyl)imidazo[1,2-a]pyrimidine |
InChI |
InChI=1S/C12H11N3OS/c1-3-11(16-6-1)9-17-8-10-7-15-5-2-4-13-12(15)14-10/h1-7H,8-9H2 |
InChI Key |
IXSXGQYKFGAUOB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN2C=C(N=C2N=C1)CSCC3=CC=CO3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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